Cas no 796-69-0 (Bis(4-fluoro-2-nitrophenyl) disulfide)

• Product Name: Bis(4-fluoro-2-nitrophenyl) disulfide
• CAS No: 796-69-0
• MF: C₁₂H₆F₂N₂O₄S₂
• MW: 344.313847064972
• CID: 532533
• PubChem ID: 13238249
• Update Time: 2025-04-19

Bis(4-fluoro-2-nitrophenyl) disulfide Chemical and Physical Properties

Names and Identifiers

• Disulfide, bis(4-fluoro-2-nitrophenyl)
• 4-fluoro-1-[(4-fluoro-2-nitrophenyl)disulfanyl]-2-nitrobenzene
• Bis(4-fluoro-2-nitrophenyl) disulfide
• DTXSID20531063
• MFCD22375034
• CS-0212485
• 796-69-0
• 1,1'-Disulfanediylbis(4-fluoro-2-nitrobenzene)
• 1,2-Bis(4-fluoro-2-nitrophenyl)disulfane
• BS-24314

• Inchi： 1S/C12H6F2N2O4S2/c13-7-1-3-11(9(5-7)15(17)18)21-22-12-4-2-8(14)6-10(12)16(19)20/h1-6H
• InChI Key： ILHDUSONWGHVPO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])F)SC1C=CC(=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 343.97378
• Monoisotopic Mass: 343.97370535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 86.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes